Cas no 2228604-92-8 (2-1-(4-methylpyridin-3-yl)cyclobutylacetic acid)

• Product Name: 2-1-(4-methylpyridin-3-yl)cyclobutylacetic acid
• CAS No: 2228604-92-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5978503
• PubChem ID: 165615124
• Update Time: 2025-05-22

2-1-(4-methylpyridin-3-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methylpyridin-3-yl)cyclobutylacetic acid
• EN300-1822193
• 2228604-92-8
• 2-[1-(4-methylpyridin-3-yl)cyclobutyl]acetic acid

• Inchi： 1S/C12H15NO2/c1-9-3-6-13-8-10(9)12(4-2-5-12)7-11(14)15/h3,6,8H,2,4-5,7H2,1H3,(H,14,15)
• InChI Key： UPXIOOXFPFTTGC-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=NC=CC=2C)CCC1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(4-methylpyridin-3-yl)cyclobutylacetic acid

2-(1-(4-Methylpyridin-3-yl)cyclobutyl)acetic Acid: A Comprehensive Overview of Its Properties and Applications

2-(1-(4-Methylpyridin-3-yl)cyclobutyl)acetic acid (CAS No. 2228604-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutylacetic acid backbone and 4-methylpyridin-3-yl substituent, exhibits intriguing chemical properties that make it valuable for various applications. In this article, we delve into its molecular structure, synthesis pathways, and potential uses, while addressing common queries from researchers and industry professionals.

The molecular formula of 2-(1-(4-Methylpyridin-3-yl)cyclobutyl)acetic acid is C₁₂H₁₅NO₂, with a molecular weight of 205.25 g/mol. Its structure features a cyclobutyl ring fused to an acetic acid moiety, which is further substituted with a 4-methylpyridine group. This arrangement imparts both lipophilic and hydrophilic properties, enhancing its versatility in drug design and material science. Researchers often explore its hydrogen bonding capacity and steric effects, which are critical for interactions in biological systems.

One of the most searched questions about this compound is: "What are the synthetic routes for 2-(1-(4-Methylpyridin-3-yl)cyclobutyl)acetic acid?" The synthesis typically involves multi-step organic reactions, including cyclobutane ring formation, pyridine substitution, and carboxylic acid functionalization. Key intermediates, such as 1-(4-methylpyridin-3-yl)cyclobutanecarboxylic acid, are often employed. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce environmental impact, aligning with the growing demand for sustainable practices.

In the pharmaceutical sector, 2-(1-(4-Methylpyridin-3-yl)cyclobutyl)acetic acid is investigated for its potential as a bioactive scaffold. Its structural motifs are found in compounds targeting central nervous system (CNS) disorders and inflammatory pathways. For instance, derivatives of this acid have shown promise in modulating enzyme activity and receptor binding, making it a candidate for drug discovery programs. These applications resonate with the increasing focus on neurological health and precision medicine in contemporary research.

Beyond pharmaceuticals, this compound finds utility in material science and catalysis. Its rigid cyclobutyl framework can enhance the thermal stability of polymers, while the pyridine nitrogen offers coordination sites for metal catalysts. Such properties are particularly relevant in the development of high-performance materials and renewable energy technologies, addressing global trends toward sustainability and innovation.

Market dynamics for 2-(1-(4-Methylpyridin-3-yl)cyclobutyl)acetic acid reflect its niche yet growing demand. Suppliers and manufacturers emphasize high-purity grades and custom synthesis services to meet diverse research needs. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used for quality control, ensuring compliance with industry standards. As the compound gains traction, collaborations between academia and industry are likely to expand its applications further.

In summary, 2-(1-(4-Methylpyridin-3-yl)cyclobutyl)acetic acid (CAS No. 2228604-92-8) is a multifaceted compound with significant potential across scientific disciplines. Its unique structure, coupled with emerging applications in drug development and advanced materials, positions it as a subject of ongoing exploration. For researchers seeking reliable data or synthesis protocols, this article serves as a foundational resource, bridging gaps between theory and practical innovation.